Cas no 165676-21-1 (1,2,3-Thiadiazole-5-carboxylicacid, 4-ethenyl-)

• Product Name: 1,2,3-Thiadiazole-5-carboxylicacid, 4-ethenyl-
• CAS No: 165676-21-1
• MF: C₅H₄N₂O₂S
• MW: 156.162459373474
• CID: 110658
• PubChem ID: 14646805
• Update Time: 2025-04-18

1,2,3-Thiadiazole-5-carboxylicacid, 4-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole-5-carboxylicacid, 4-ethenyl-
• 4-ethenylthiadiazole-5-carboxylic acid
• 1,2,3-Thiadiazole-5-carboxylicacid,4-ethenyl-(9CI)
• 4-Vinyl-1,2,3-thiadiazole-5-carboxylic acid
• 4-Vinyl-1,2,3-thiadiazole-5-carboxylicacid
• DTXSID00562572
• 4-Ethenyl-1,2,3-thiadiazole-5-carboxylic acid
• SCHEMBL9765567
• 165676-21-1

• Inchi： 1S/C5H4N2O2S/c1-2-3-4(5(8)9)10-7-6-3/h2H,1H2,(H,8,9)
• InChI Key： QJCIBIBLBHXESU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=C)N=N1

Computed Properties

• Exact Mass: 155.99934855g/mol
• Monoisotopic Mass: 155.99934855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.3Ų